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Compound of Interest

Compound Name: 2-Nonanamine

Cat. No.: B079882

Introduction

2-Nonanamine, also known as 2-aminononane, is a primary aliphatic amine with the chemical
formula COH21N.[1] It is a chiral compound existing as two stereoisomers, (R)-2-Nonanamine
and (S)-2-Nonanamine. This guide provides a comprehensive overview of its chemical and
physical properties, experimental protocols for its synthesis and analysis, and safety
information, tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

The physicochemical properties of 2-Nonanamine are summarized in the tables below. These
properties are crucial for understanding its behavior in various chemical and biological systems.

General and Physical Properties
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Property Value Source
Molecular Formula C9H21N [1]
Molecular Weight 143.27 g/mol [1][2]
CAS Number 13205-58-8 (racemic) [11[3]

74069-74-2 ((R)-isomer)

[4]115]

Appearance Colorless liquid [6]

Density 0.782 g/cm3[4][7] 0.791 g/cm?3[3]

Boiling Point 191.018 °C at 760 mmHg[3] 73 °C at 19 mmHg[4][7]
Melting Point <-20°C [4]18]

Flash Point 69.839 °C[3] 71 °C[41[7]

Refractive Index 1.4271 [31[41[7]

Vapor Pressure

0.526 mmHg at 25°C

[3]

Solubility

Expected to have low solubility
in water and be soluble in
organic solvents.[9] Amines
with six or fewer carbons are
generally water-soluble; longer

chains decrease solubility.[10]

Computed and Chemical Properties
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Property Value Source
pKa (Predicted) 11.10+0.35 [31[7]
LogP (Octanol/Water Partition

Coefficient) 3.3944 3l
XLogP3 3.2 [2][3]
Hydrogen Bond Donor Count 1 [2][3]
(I;l);i:;gen Bond Acceptor 1 e
Rotatable Bond Count 6 [2][3]
Topological Polar Surface Area 26 A2 [2]
Complexity 61.7 [2][3]
Exact Mass 143.167399674 Da [2][3]

Experimental Protocols
Synthesis of 2-Nonanamine via Reductive Amination

A common and effective method for synthesizing 2-Nonanamine is the reductive amination of
2-nonanone.[3] This two-step process involves the formation of an imine intermediate, followed
by its reduction to the amine.

Materials:

2-Nonanone

Ammonia (in methanol)

Hydrogen gas

Raney Nickel or Palladium on carbon (catalyst)

Methanol (solvent)
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Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Diethyl ether (for extraction)

Hydrochloric acid (for salt formation and purification)

Sodium hydroxide (for neutralization)

Procedure:

Imine Formation: In a reaction vessel, dissolve 2-nonanone in methanol. Add a solution of
ammonia in methanol. Stir the mixture at room temperature to form the corresponding imine.

Reduction: Transfer the reaction mixture to a high-pressure hydrogenation apparatus. Add a
catalytic amount of Raney Nickel or Palladium on carbon.

Hydrogenation: Pressurize the vessel with hydrogen gas and heat the mixture. The reaction
progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

Work-up: Once the reaction is complete, cool the vessel and carefully vent the hydrogen gas.
Filter the mixture to remove the catalyst.

Extraction: Concentrate the filtrate under reduced pressure to remove the methanol.
Dissolve the residue in diethyl ether and wash with brine (saturated NaCl solution).

Purification: To purify the amine, it can be converted to its hydrochloride salt by bubbling dry
HCI gas through the ethereal solution or by adding a solution of HCI in ether. The
precipitated salt can be collected by filtration and washed with cold ether.

Isolation: The free amine can be regenerated by treating the hydrochloride salt with a strong
base like sodium hydroxide, followed by extraction with an organic solvent. The organic layer
is then dried over an anhydrous drying agent, and the solvent is removed under reduced
pressure to yield pure 2-Nonanamine.

Determination of Physicochemical Properties
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» Boiling Point: The boiling point can be determined using a distillation apparatus at
atmospheric or reduced pressure. A thermometer is placed to measure the vapor
temperature during distillation.

o Density: A pycnometer or a digital density meter can be used to accurately measure the
density of the liquid amine at a specific temperature.

o Refractive Index: An Abbe refractometer is commonly used to measure the refractive index
of the liquid, which is a measure of how much light bends as it passes through the
substance.

Visualizations
Logical Relationship of 2-Nonanamine Properties
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Caption: Key property categories of 2-Nonanamine.

Experimental Workflow: Synthesis of 2-Nonanamine

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b079882?utm_src=pdf-body
https://www.benchchem.com/product/b079882?utm_src=pdf-body-img
https://www.benchchem.com/product/b079882?utm_src=pdf-body
https://www.benchchem.com/product/b079882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e

Imine Formation

Synthesis

Reduction (H2, Catalyst)

Crude 2-Nonanamine

Click to download full resolution via product page

Caption: Reductive amination synthesis workflow.

Experimental Workflow: Purification and Analysis
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Caption: Purification and analysis workflow.

Safety Information

2-Nonanamine is a corrosive and hazardous chemical. It is important to handle it with
appropriate safety precautions in a well-ventilated area, preferably a fume hood.
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» Hazard Statements: Causes severe skin burns and eye damage.[2][3] It may also be toxic if
swallowed, fatal in contact with skin, and fatal if inhaled.[2]

e Precautionary Statements: Wear protective gloves, protective clothing, eye protection, and
face protection.[11] Do not breathe dust, fumes, gas, mist, vapors, or spray.[11] Wash skin
thoroughly after handling.[11]

» First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[11] If
on skin, take off immediately all contaminated clothing and rinse skin with water.[11] If
inhaled, remove the victim to fresh air.[11] If swallowed, rinse mouth and do NOT induce
vomiting.[11] In all cases of exposure, seek immediate medical attention.[11]

Conclusion

This technical guide provides a detailed overview of the chemical properties of 2-Nonanamine.
The tabulated data, experimental protocols, and workflow diagrams offer a valuable resource
for researchers and professionals. Due to its hazardous nature, all handling and experimental
procedures should be conducted with strict adherence to safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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